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Executive Summary

B-Solamarine (CAS: 3671-38-3) is a bioactive steroidal glycoalkaloid (SGA) predominantly
found in specific species of the Solanum genus.[1][2][3][4][5][6] Unlike the ubiquitous potato
glycoalkaloids (

-solanine and
-chaconine),

-solamarine is characterized by the aglycone tomatidenol linked to a chacotriose sugar moiety.
[1] It has garnered significant research interest due to its potent antineoplastic activity,
particularly against Sarcoma 180, and its molluscicidal properties.

This guide provides a technical analysis of its botanical distribution, chemical structural identity,
and isolation methodologies for researchers in natural product chemistry and drug discovery.

Part 1: Chemical Identity and Structural Logic

To isolate and identify
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-solamarine, one must distinguish it from its structural congeners.[1] The compound is the
tomatidenol analogue of

-chaconine.

Structural Composition[1][3][4][6]

o Aglycone: Tomatidenol (Spirosol-5-en-3

-ol).[1] This differs from solasodine by the presence of a double bond at C5-C6 (similar to
cholesterol) but retains the spiro-aminoketal ring.[1]

e Glycone (Sugar Moiety): Chacotriose (

-L-rhamnopyranosyl-(1
2)-[
-L-rhamnopyranosyl-(1
4)]-

-D-glucopyranose).[1]

The vs. Nomenclature Distinction

In the context of solamarines, the Greek prefixes do not denote stepwise hydrolysis products
(as they do for

-chaconine

-chaconine).[1] Instead, they differentiate the trisaccharide moiety attached to the tomatidenol
aglycone:

e -Solamarine: Tomatidenol + Solatriose (Galactose-Glucose-Rhamnose).[1][7]

e -Solamarine: Tomatidenol + Chacotriose (Glucose-Rhamnose-Rhamnose).[1]

Structural Relationship Diagram

The following diagram illustrates the modular relationship between the major Solanum
glycoalkaloids, clarifying the unique position of
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Figure 1: Chemotaxonomic relationships between major Solanum glycoalkaloids.

-Solamarine is defined by the intersection of the Tomatidenol aglycone and the Chacotriose
sugar chain.

Part 2: Botanical Sources and Distribution

The distribution of
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-solamarine is highly species-specific and tissue-dependent. Unlike solanine, which is
ubiquitous in potatoes,

-solamarine is restricted to specific lineages within the Solanaceae family.[1]

Primary Source: Solanum dulcamara (Bittersweet
Nightshade)

S. dulcamara is the definitive source for

-solamarine extraction.

o Tissue Specificity:

o Roots: Highest concentration. Research indicates that while the aerial parts
(berries/flowers) accumulate solanine or solasodine, the roots are the primary sink for

-solamarine.

o Leaves: Variable. Some chemotypes show presence, but often mixed with
-solamarine and soladulcidine glycosides.[1]

o Chemotypes:S. dulcamara exhibits distinct chemical races (chemotypes). Researchers must
verify the chemotype of their specimen, as some races predominantly produce soladulcidine
(saturated aglycone) rather than tomatidenol (unsaturated).

Secondary Sources

e ** Solanum lyratum (Chinese Nightshade):** Used in Traditional Chinese Medicine (TCM) as
"Bai Ying." The whole plant contains

-solamarine alongside solamargine and solasonine. It is a reliable source for commercial
extraction in Asia.

e ** Solanum tuberosum (Potato) - cv.[1] Kennebec:** While commercial potatoes are
dominated by chaconine/solanine, the 'Kennebec' cultivar has been reported to contain

-and
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-solamarine in its leaves and aged tuber slices.[1][8][9] This is an anomaly and not a

standard source.

e ** Solanum nigrum (Black Nightshade):** Primarily a source of solasonine/solamargine.

-solamarine is considered a minor or trace constituent in most populations.[1]

Suantitative Distribution <

, . . Primary
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Part 3: Extraction and Isolation Protocol

The following protocol is designed for the isolation of the intact glycoside (

-solamarine) from S. dulcamara roots. It avoids strong acid hydrolysis which would cleave the
sugar moiety and yield the aglycone (tomatidenol).

Reagents and Equipment

¢ Solvents: Methanol (MeOH), Acetic Acid (AcOH), Ethanol (EtOH), Diethyl Ether (
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), Ammonium Hydroxide (
), n-Butanol (n-BuOH).[1]

» Stationary Phase: Silica gel 60 (0.063-0.200 mm), Sephadex LH-20.[1]

o Detection: Dragendorff’'s reagent (orange precipitate indicates alkaloids).

Step-by-Step Workflow

Step 1: Extraction of Crude Glycoalkaloids
e Pulverize dried roots of S. dulcamara to a fine powder (#40 mesh).

o Macerate in MeOH:Acetic Acid (95:5 v/v) for 48 hours at room temperature. The acid helps
solubilize the basic alkaloids.

« Filter and concentrate the filtrate under reduced pressure (Rotavap) at <45°C to obtain a
syrupy residue.

Step 2: Defatting and Enrichment
» Resuspend the residue in 5% aqueous Acetic Acid.
o Partition with Diethyl Ether (

) 3 times. Discard the ether layer (removes chlorophyll, lipids, and non-polar sterols).

o Retain the aqueous acidic layer.
Step 3: Alkaloid Precipitation

e Adjust the pH of the aqueous phase to pH 10-11 using concentrated

e Heat the solution to 70°C for 30 minutes, then allow to stand at 4°C overnight.

o Collect the precipitate (Crude Glycoalkaloid Fraction - CGA) via centrifugation (5000 x g, 15
min).
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Step 4: Chromatographic Isolation
e Dissolve the CGA in a minimum amount of MeOH.
e Column Chromatography (Silica Gel):
o Mobile Phase: Chloroform:Methanol:Water (65:35:10, lower phase).
o Collect fractions and monitor via TLC (Spray with Dragendorff’s reagent).
 Purification (Sephadex LH-20):
o Elute with MeOH to remove pigment impurities and separate
-solamarine from co-eluting congeners like

-solamarine.[1]

Extraction Workflow Diagram
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Figure 2: Isolation protocol for
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-solamarine targeting the glycosidic form.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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